4-{[5-(2-methyl-5-nitrophenyl)-2-furyl]methylene}-1-(4-methylphenyl)-3,5-pyrazolidinedione

• IUPAC Name: (4Z)-4-[[5-(2-methyl-5-nitrophenyl)furan-2-yl]methylidene]-1-(4-methylphenyl)pyrazolidine-3,5-dione
• InChI: InChI=1S/C22H17N3O5/c1-13-3-6-15(7-4-13)24-22(27)19(21(26)23-24)12-17-9-10-20(30-17)18-11-16(25(28)29)8-5-14(18)2/h3-12H,1-2H3,(H,23,26)/b19-12-
• InChI Key: LPWGQEHMEASIDD-UNOMPAQXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=C(C=CC(=C4)[N+](=O)[O-])C)C(=O)N2
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC=C(O3)C4=C(C=CC(=C4)[N+](=O)[O-])C)/C(=O)N2
• Molecular Formula: C22H17N3O5
• Molecular Weight: 403.4 g/mol

Description

This compound belongs to a class of organic molecules known for their diverse chemical reactivity and potential for forming complex molecular structures. Its synthesis and study contribute to the broader field of organic chemistry, where understanding the behavior of such compounds can lead to insights into reaction mechanisms, molecular design, and potentially, new material properties.

Synthesis Analysis

The synthesis of similar complex organic compounds often involves multi-step reactions, including condensation, nitration, and the formation of pyrazolone derivatives. For example, Hassaneen et al. (1991) detailed the synthesis of related compounds through reactions involving nucleophiles and active methylene compounds, highlighting the versatility and reactivity of the furan and nitrophenyl moieties in facilitating diverse chemical transformations (Hassaneen, Shawali, Elwan, & Ibrahim, 1991).

Molecular Structure Analysis

The molecular structure of compounds within this class can be elucidated using techniques like X-ray crystallography, NMR spectroscopy, and computational modeling. Studies such as those by Suponitskii et al. (2002) provide valuable data on the polymorphic modifications and molecular geometry, which are crucial for understanding the physical and chemical properties of the compound (Suponitskii, Gusev, Kuleshova, & Antipin, 2002).